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Compound of Interest

Compound Name: Cinoxate

Cat. No.: B8781468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of Cinoxate, a cinnamate-based UVB filter. The information is presented to

support research, development, and formulation activities involving this compound.

Chemical Identity
IUPAC Name: 2-ethoxyethyl (E)-3-(4-methoxyphenyl)prop-2-enoate[1][2][3]

CAS Number: 104-28-9[1][2][4]

Synonyms: 2-ethoxyethyl p-methoxycinnamate, Phiasol, Sundare, Give-Tan[1][5][6]

Molecular Structure and Properties
Cinoxate is an organic ester formed from methoxycinnamic acid and 2-ethoxyethanol.[3][7][8]
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Property Value Source

Molecular Formula C₁₄H₁₈O₄ [1][2][4]

Molecular Weight 250.29 g/mol [1][2][4]

Exact Mass 250.12050905 g/mol [2]

Monoisotopic Mass 250.12050905 g/mol [2]

Physical Properties
Cinoxate is described as a viscous, clear to pale yellow liquid that is practically odorless.[1][2]

[8]

Property Value Conditions Source

Melting Point Solidifies below -25 °C [1][2][7]

Boiling Point 388 °C
at 760 mm Hg

(Extrapolated)
[1][2]

184 to 187 °C at 2 mmHg [3][7]

Density 1.102 g/cm³ at 25 °C [2][7]

Refractive Index 1.567 at 20 °C [1]

Vapor Pressure 0.00034 mmHg at 25 °C [1]

Flash Point > 212 °F (> 100 °C) [2]

Chemical and Spectroscopic Properties
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Property Value Source

LogP (o/w) 2.350 - 2.65 (estimated) [2][5]

UV Absorption Maximum

(λmax)
289 nm (UVB) [9]

Molar Absorptivity 19,400 at 306 nm [1]

UV Absorption Range 270 to 328 nm [1]

Solubility Profile:

Water: Practically insoluble (approximately 0.05%).[1] Another source estimates solubility at

127.4 mg/L at 25 °C.[5]

Organic Solvents: Miscible with alcohols, esters, and vegetable oils.[6][7][8]

Stability: Cinoxate, like other cinnamate esters, can undergo photodegradation upon exposure

to UV radiation, which may lead to a loss of its protective capacity over time.[9]

Experimental Protocols
Detailed experimental protocols for the determination of the physical and chemical properties of

Cinoxate are not readily available in the public domain. However, standard methodologies for

organic compounds can be applied.

5.1. Determination of Melting Point (Solidification Point)

This procedure outlines a general method for determining the melting point of an organic solid,

which for Cinoxate would be its solidification point as it is a liquid at room temperature.

Apparatus: Thiele tube or a digital melting point apparatus, thermometer, capillary tubes.[10]

[11]

Procedure:

A small amount of the substance is introduced into a capillary tube, which is then sealed at

one end.[10][12]
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The capillary tube is attached to a thermometer.

The assembly is placed in a heating bath (e.g., oil in a Thiele tube) or a melting point

apparatus.[10][11]

The sample is heated slowly and uniformly, at a rate of approximately 1-2°C per minute

near the expected melting point.[10][11]

The temperature at which the substance begins to melt and the temperature at which it is

completely liquid are recorded as the melting range.[10][13] For Cinoxate, the

temperature of solidification would be observed upon cooling.

5.2. Determination of Solubility

This protocol provides a general qualitative and semi-quantitative method for determining the

solubility of a compound in various solvents.

Apparatus: Test tubes, vortex mixer, analytical balance.

Procedure:

A small, accurately weighed amount of Cinoxate (e.g., 25 mg) is placed into a test tube.

[14]

A measured volume of the solvent (e.g., 0.75 mL of water or an organic solvent) is added

in small portions.[14]

The test tube is vigorously shaken or vortexed after each addition.[14]

Solubility is determined by visual inspection for the absence of undissolved solute.

For quantitative determination, techniques such as UV-spectrophotometry or HPLC can be

used to measure the concentration of the dissolved compound in a saturated solution.[15]

5.3. UV-Vis Spectroscopy for Absorbance Characteristics

This protocol outlines the determination of the UV absorption spectrum of Cinoxate.
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Apparatus: UV-Vis spectrophotometer, quartz cuvettes, volumetric flasks, analytical balance.

Procedure:

A stock solution of Cinoxate is prepared by accurately weighing a small amount of the

compound and dissolving it in a suitable UV-transparent solvent (e.g., ethanol) in a

volumetric flask.

A series of dilutions are prepared from the stock solution to obtain concentrations within

the linear range of the spectrophotometer.

The spectrophotometer is blanked using the pure solvent.

The absorbance of each diluted solution is measured across the UV range (typically 200-

400 nm).

The wavelength of maximum absorbance (λmax) and the molar absorptivity can be

determined from the resulting spectrum and the Beer-Lambert law.

Diagrams
Caption: Experimental workflow for determining the UV-Vis absorption spectrum of Cinoxate.

Caption: Logical relationship illustrating the mechanism of UV protection by Cinoxate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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